molecular formula C10H11NO B13574431 (1r)-1-(1-Benzofuran-5-yl)ethan-1-amine

(1r)-1-(1-Benzofuran-5-yl)ethan-1-amine

Cat. No.: B13574431
M. Wt: 161.20 g/mol
InChI Key: VYPJGEJWPLAUES-SSDOTTSWSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1R)-1-(1-Benzofuran-5-yl)ethan-1-amine is a chiral amine featuring a benzofuran moiety substituted at the 5-position with an ethanamine group. The benzofuran scaffold—a fused furan and benzene ring—imparts aromaticity and planar rigidity, while the ethanamine group introduces stereochemical complexity. The (1R)-enantiomer is particularly notable, as stereochemistry often dictates biological interactions and metabolic pathways.

Properties

Molecular Formula

C10H11NO

Molecular Weight

161.20 g/mol

IUPAC Name

(1R)-1-(1-benzofuran-5-yl)ethanamine

InChI

InChI=1S/C10H11NO/c1-7(11)8-2-3-10-9(6-8)4-5-12-10/h2-7H,11H2,1H3/t7-/m1/s1

InChI Key

VYPJGEJWPLAUES-SSDOTTSWSA-N

Isomeric SMILES

C[C@H](C1=CC2=C(C=C1)OC=C2)N

Canonical SMILES

CC(C1=CC2=C(C=C1)OC=C2)N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituted Benzofuran Amines

(a) 1-(1-Benzofuran-6-yl)propan-2-amine
  • Structure : Benzofuran substituted at the 6-position with a propan-2-amine chain.
  • Key Differences: Positional isomerism: The 6-substitution (vs. 5-substitution in the target compound) alters electronic distribution and steric interactions.
(b) 1-(1-Benzofuran-5-yl)-N-ethylpropan-2-amine
  • Structure : 5-substituted benzofuran with an N-ethylpropan-2-amine group.
  • Key Differences :
    • N-ethylation : Introduces a tertiary amine, reducing hydrogen-bonding capacity compared to the primary amine in the target compound.
    • Pharmacological implications : Tertiary amines often exhibit altered receptor binding kinetics and metabolic stability .

Dihydrobenzofuran Derivatives

(1R)-1-(2,3-Dihydro-1-benzofuran-5-yl)ethan-1-amine
  • Structure : Similar to the target compound but with a partially saturated benzofuran ring (2,3-dihydro).
  • Molecular weight: 216.67 g/mol (vs. ~177.2 g/mol for the target compound), with additional chlorine in some variants enhancing polarity .

Heterocyclic Analogs

(1R)-1-(3-Phenyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride
  • Structure : Replaces benzofuran with a 3-phenyl-1,2,4-oxadiazole ring.
  • Key Differences: Electronic properties: Oxadiazoles are electron-deficient, favoring dipole-dipole interactions over aromatic stacking.

Brominated Benzofuran Derivatives

(1R)-1-(5-Bromo-1-benzofuran-2-yl)-2-methylpropan-1-amine
  • Structure : Bromine at the 2-position of benzofuran with a branched 2-methylpropan-1-amine chain.
  • Substitution pattern: 2-substitution (vs. 5-substitution) redirects electronic effects toward the amine group .

Data Tables

Table 1: Structural and Physical Properties

Compound Molecular Weight (g/mol) Substituent Position Key Functional Groups
(1R)-1-(1-Benzofuran-5-yl)ethan-1-amine ~177.2 5-position Primary amine, benzofuran
(1R)-1-(2,3-Dihydro-1-benzofuran-5-yl)ethan-1-amine 216.67 5-position Primary amine, dihydrobenzofuran
1-(1-Benzofuran-6-yl)propan-2-amine ~175.2 6-position Secondary amine, benzofuran
(1R)-1-(5-Bromo-1-benzofuran-2-yl)-2-methylpropan-1-amine ~283.1 2-position Bromine, branched amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.